Cas no 2624134-46-7 (tert-butyl 1,5-dimethyl-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate)

• Product Name: tert-butyl 1,5-dimethyl-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate
• CAS No: 2624134-46-7
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD33550149
• CID: 5664619
• PubChem ID: 155978065
• Update Time: 2025-05-19

tert-butyl 1,5-dimethyl-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1,5-dimethyl-6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate
• EN300-27702702
• 2624134-46-7
• 6-Oxa-3-azabicyclo[3.1.0]hexane-3-carboxylic acid, 1,5-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 1,5-dimethyl-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate

• MDL： MFCD33550149
• Inchi： 1S/C11H19NO3/c1-9(2,3)14-8(13)12-6-10(4)11(5,7-12)15-10/h6-7H2,1-5H3
• InChI Key： IVFUYEGKYSWZRZ-UHFFFAOYSA-N
• SMILES： O1C2(C)CN(C(=O)OC(C)(C)C)CC12C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 259.1±33.0 °C(Predicted)
• pka: -0.89±0.60(Predicted)

Additional information on tert-butyl 1,5-dimethyl-6-oxa-3-azabicyclo3.1.0hexane-3-carboxylate

Introduction to tert-butyl 1,5-dimethyl-6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2624134-46-7)

Tert-butyl 1,5-dimethyl-6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS No. 2624134-46-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclic structure and tert-butyl protecting group, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl 1,5-dimethyl-6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate is composed of a six-membered ring fused with a three-membered ring, forming a bicyclic system. The presence of the tert-butyl group provides stability and protection to the carboxylic acid moiety, making it an ideal candidate for use in synthetic intermediates and drug development processes.

Recent studies have highlighted the importance of tert-butyl 1,5-dimethyl-6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate in the synthesis of bioactive molecules. For instance, a research team at the University of California, Los Angeles (UCLA) has demonstrated that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The unique structural features of this compound allow for efficient and selective functionalization, which is crucial for optimizing the pharmacological properties of the final drug candidates.

In addition to its role in antiviral drug development, tert-butyl 1,5-dimethyl-6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate has also shown promise in the field of cancer research. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anticancer activity against various human cancer cell lines. The researchers found that these derivatives can effectively inhibit cell proliferation and induce apoptosis, making them potential candidates for further preclinical and clinical evaluation.

The synthesis of tert-butyl 1,5-dimethyl-6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate typically involves multistep processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the cyclization of a suitable precursor followed by protection with tert-butyl groups to form the final product. Advances in synthetic methodologies have led to more efficient and environmentally friendly approaches to producing this compound on a larger scale.

The physicochemical properties of tert-butyl 1,5-dimethyl-6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate, such as its solubility and stability, are critical for its application in pharmaceutical formulations. Researchers at the University of Cambridge have conducted extensive studies on these properties to optimize the compound's performance in drug delivery systems. Their findings indicate that this compound exhibits good solubility in organic solvents and can be formulated into various dosage forms, including tablets and injectables.

The safety profile of tert-butyl 1,5-dimethyl-6-oxa-3-azabicyclo[3.1.0]hexane-3-carboxylate is another important aspect that has been thoroughly investigated. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs or systems. These results provide a strong foundation for advancing this compound into clinical trials.

In conclusion, tert-butyl 1,5-dimethyl-6-oza-aazabicyclo[3.]hexane--carboxlate (CAS No. 2624134-) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases, including viral infections and cancer.